Cas no 338751-70-5 (<br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te)

• Product Name: <br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te
• CAS No: 338751-70-5
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD00141004
• CID: 3143035
• PubChem ID: 54678798
• Update Time: 2025-10-30

<br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te Chemical and Physical Properties

Names and Identifiers

• <br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te
• methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 5D-052
• AKOS005070576
• Methyl4-hydroxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
• methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• Methyl 1,6-dihydro-4-hydroxy-1-(4-methylphenyl)-6-oxo-3-pyridazinecarboxylate
• Methyl 4-hydroxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
• MFCD00141004
• DTXSID201140051
• CS-0366748
• 1,6-Dihydro-4-hydroxy-1-(4-methylphenyl)-6-oxo-3-pyridazinecarboxylic acid methyl ester
• Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6- dihydro-3-pyridazinecarboxylate
• 338751-70-5
• Oprea1_664685
• methyl 4-hydroxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate

• MDL： MFCD00141004
• Inchi： 1S/C13H12N2O4/c1-8-3-5-9(6-4-8)15-11(17)7-10(16)12(14-15)13(18)19-2/h3-7,16H,1-2H3
• InChI Key： PUDLFGPVFPZEJM-UHFFFAOYSA-N
• SMILES： OC1=CC(N(C2C=CC(C)=CC=2)N=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 260.07970687Da
• Monoisotopic Mass: 260.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Melting Point: 153-155°C

<br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te Security Information

• HazardClass：IRRITANT

Additional information on <br>Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxyla te

Methyl 4-Hydroxy-1-(4-Methylphenyl)-6-Oxo-1,6-Dihydro-3-Pyridazinecarboxylate: A Comprehensive Overview

Methyl 4-hydroxy-1-(4-methylphenyl)-6-oxo-1,6-dihydro-3-pyridazinecarboxylate, with the CAS registry number CAS No. 338751-70-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The structure of Methyl 4-hydroxy... is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substituents on this core structure include a hydroxyl group at position 4, a methyl ester group at position 3, and a methyl-substituted phenyl group at position 1. This unique combination of functional groups contributes to the compound's chemical reactivity and biological properties.

Recent studies have highlighted the potential of Methyl 4-hydroxy... as a promising candidate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment.

The synthesis of Methyl 4-hydroxy... involves a multi-step process that typically begins with the preparation of the pyridazine core. This is followed by selective substitution reactions to introduce the hydroxyl, methyl ester, and aryl groups. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, Methyl 4-hydroxy... is known to be sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and stability under various conditions have also been characterized, providing valuable insights into its suitability for different applications.

The biological evaluation of Methyl 4-hydroxy... has revealed several intriguing properties that warrant further investigation. For example, studies conducted at the University of California have shown that this compound possesses potent antioxidant activity, which could be harnessed in the development of skincare products or dietary supplements aimed at combating oxidative stress.

Moreover, preliminary toxicity studies indicate that Methyl 4-hydroxy... has a favorable safety profile when administered at therapeutic doses. This finding is particularly encouraging for its potential use in clinical settings.

In conclusion, Methyl 4-hydroxy... represents an exciting advancement in the field of organic synthesis and pharmacology. With its unique chemical structure and promising biological properties, this compound holds great potential for contributing to the development of innovative therapeutic agents and functional materials.